Cas no 1248919-90-5 (1-Bromo-3-(trimethoxymethyl)benzene)

• Product Name: 1-Bromo-3-(trimethoxymethyl)benzene
• CAS No: 1248919-90-5
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• CID: 6204675
• PubChem ID: 61802634
• Update Time: 2025-06-23

1-Bromo-3-(trimethoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-7526683
• 1-bromo-3-(trimethoxymethyl)benzene
• 1248919-90-5
• AKOS011075199
• 1-Bromo-3-(trimethoxymethyl)benzene

• Inchi： 1S/C10H13BrO3/c1-12-10(13-2,14-3)8-5-4-6-9(11)7-8/h4-7H,1-3H3
• InChI Key： UYWXQPIOLRROOW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(OC)(OC)OC

Computed Properties

• Exact Mass: 260.00481g/mol
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-Bromo-3-(trimethoxymethyl)benzene

1-Bromo-3-(trimethoxymethyl)benzene (CAS No. 1248919-90-5): A Comprehensive Overview

1-Bromo-3-(trimethoxymethyl)benzene is an organic compound with the CAS registry number 1248919-90-5. This compound belongs to the class of aromatic bromides and is characterized by its unique structure, which includes a bromine atom attached to a benzene ring and a trimethoxymethyl group at the meta position. The molecule's structure makes it a valuable compound in various chemical applications, particularly in organic synthesis and material science.

The trimethoxymethyl group (CH(OCH3)3) is a key feature of this compound, providing it with unique electronic and steric properties. This group is known for its ability to act as a protecting group in organic synthesis, making 1-bromo-3-(trimethoxymethyl)benzene an ideal precursor for synthesizing more complex molecules. Recent studies have highlighted its potential in the development of novel materials, such as stimuli-responsive polymers and advanced drug delivery systems.

From a chemical standpoint, 1-bromo-3-(trimethoxymethyl)benzene exhibits interesting reactivity due to the presence of both the bromine atom and the trimethoxymethyl group. The bromine atom serves as an excellent leaving group, enabling nucleophilic aromatic substitution reactions under specific conditions. On the other hand, the trimethoxymethyl group can participate in various transformations, such as demethylation or alkylation, depending on the reaction conditions. These properties make this compound a versatile building block in organic chemistry.

Recent advancements in synthetic methodologies have further expanded the utility of 1-bromo-3-(trimethoxymethyl)benzene. For instance, researchers have successfully employed this compound as a key intermediate in the synthesis of bioactive molecules with potential pharmacological applications. Its ability to undergo directed metallation reactions has also been explored, opening new avenues for constructing complex aromatic systems with high precision.

In terms of physical properties, 1-bromo-3-(trimethoxymethyl)benzene is typically a crystalline solid at room temperature, with a melting point of approximately 65°C. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for use in solution-phase reactions. The compound's stability under standard conditions ensures its reliability as a reagent in various chemical processes.

The synthesis of 1-bromo-3-(trimethoxymethyl)benzene can be achieved through several routes, including Friedel-Crafts alkylation followed by bromination or direct substitution reactions using appropriate precursors. Recent optimizations in these synthetic pathways have led to improved yields and reduced reaction times, making this compound more accessible for large-scale applications.

From an environmental perspective, understanding the fate and behavior of 1-bromo-3-(trimethoxymethyl)benzene in different ecosystems is crucial for ensuring its safe handling and disposal. Studies have shown that this compound undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to simpler aromatic compounds. Its persistence in aquatic environments highlights the need for proper waste management practices to minimize ecological impact.

In conclusion, 1-bromo-3-(trimethoxymethyl)benzene (CAS No. 1248919-90-5) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and physical properties make it an essential tool in organic synthesis and material science. As research continues to uncover new possibilities for this compound, its role in advancing chemical innovation is expected to grow significantly.